Cas no 31376-98-4 (Butanal, O-methyloxime)

• Product Name: Butanal, O-methyloxime
• CAS No: 31376-98-4
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 315359
• PubChem ID: 141632
• Update Time: 2025-04-19

Butanal, O-methyloxime Chemical and Physical Properties

Names and Identifiers

• Butanal, O-methyloxime
• N-methoxybutan-1-imine
• (1E)-Butanal o-methyloxime
• LogP
• 31376-98-4
• butanal O-methyloxime
• (1E)-Butanal o-methyloxime #
• Butyraldehyde O-methyl oxime
• BMDFNHAUSSAITP-UHFFFAOYSA-N
• FT-0699523

• Inchi： 1S/C5H11NO/c1-3-4-5-6-7-2/h5H,3-4H2,1-2H3
• InChI Key： BMDFNHAUSSAITP-UHFFFAOYSA-N
• SMILES： O(C)N=CCCC

Computed Properties

• Exact Mass: 101.08413
• Monoisotopic Mass: 101.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6
• XLogP3: 1.1

Experimental Properties

• Density: 0.82
• Boiling Point: 107.3°Cat760mmHg
• Flash Point: 20.9°C
• Refractive Index: 1.401
• PSA: 21.59